N-[2-(2-imidazo[1,2-a]pyridinyl)ethyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide

• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C17H17N3O4S/c21-25(22,14-4-5-15-16(11-14)24-10-9-23-15)18-7-6-13-12-20-8-2-1-3-17(20)19-13/h1-5,8,11-12,18H,6-7,9-10H2
• InChI Key: SRWNHANMALZBDC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCCC3=CN4C=CC=CC4=N3

Description

N-[2-(2-imidazo[1,2-a]pyridinyl)ethyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide is a benzodioxine.

Scientific Research Applications

Synthesis and Properties

• One-Pot Synthesis Techniques : This compound can be synthesized using one-pot methods, which are efficient and yield good results. These methods involve the reaction of 2-aminopyridines or 2-aminothiazole with N-(2,2-dichloro-2-phenylethylidene)arensulfonamides, leading to the formation of target heterocyclic compounds (Rozentsveig et al., 2013).

• Molecular Rearrangement and Coordination : Research shows the potential for molecular rearrangement and coordination of similar compounds with metal centers. This could be significant for the development of new materials or catalysts (Bermejo et al., 2000).

Biological Applications

• Enzyme Inhibitory Potential : Some derivatives of this compound exhibit significant inhibitory activity against enzymes like α-glucosidase and acetylcholinesterase, suggesting their potential use in treating diseases like diabetes and Alzheimer's (Abbasi et al., 2019).

• Antibacterial Properties : Certain sulfonamides bearing the benzodioxane moiety, similar to the compound , have shown potent therapeutic potential against various bacterial strains, indicating their possible use as antibacterial agents (Abbasi et al., 2016).

• Antiproliferative Activities : Derivatives of this compound have been tested for antiproliferative activity, with some showing inhibition of cancer cell lines, suggesting potential applications in cancer therapy (Garuti et al., 1998).